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Abstract

Physagulide J is a naturally occurring withanolide, a class of C28 steroidal lactones, isolated
from Physalis angulata L. This technical guide provides a comprehensive overview of the
discovery, natural source, and key experimental data related to Physagulide J. The
information presented herein is intended to serve as a valuable resource for researchers in
natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Source

Physagulide J was identified as a known withanolide during a phytochemical investigation of
Physalis angulata L., a plant belonging to the Solanaceae family. This research, conducted by
Sun C.P. et al. and published in the Journal of Natural Products in 2016, led to the isolation and
characterization of numerous withanolides, including 16 new compounds and 12 known ones,
of which Physagulide J was one.[1]

Physalis angulata L., commonly known as "cutleaf groundcherry” or "wild tomato," is an annual
herb found in tropical and subtropical regions. It has a history of use in traditional medicine for
treating various ailments, which has prompted scientific investigation into its chemical
constituents and their biological activities. The plant is a rich source of withanolides and
physalins, which have demonstrated a range of pharmacological effects, including anti-
inflammatory and cytotoxic properties.
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Chemical and Physical Properties

The fundamental properties of Physagulide J are summarized in the table below.

Property Value

Chemical Formula C30H4007

Molecular Weight 512.63 g/mol

Compound Class Withanolide

Natural Source Physalis angulata L. (Solanaceae)
CAS Number 1496524-09-4

Experimental Protocols

The following sections detail the generalized experimental procedures for the isolation and
characterization of withanolides from Physalis angulata, as would have been employed for
Physagulide J.

Extraction and Isolation

A general workflow for the extraction and isolation of withanolides from Physalis angulata is
depicted in the following diagram. This process typically involves solvent extraction followed by
a series of chromatographic separations to isolate individual compounds.
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Figure 1: General workflow for the isolation of Physagulide J.

Protocol:

» Plant Material Preparation: The aerial parts of Physalis angulata are collected, dried, and
ground into a fine powder.
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» Extraction: The powdered plant material is extracted exhaustively with a solvent system,
typically a mixture of chloroform and methanol (CHCIs/MeOH), at room temperature. The
solvent is then evaporated under reduced pressure to yield a crude extract.

o Fractionation: The crude extract is suspended in water and subjected to sequential
partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and
n-butanol (n-BuOH). The withanolides are typically concentrated in the EtOAc fraction.

o Column Chromatography: The bioactive fraction (e.g., EtOAc) is subjected to repeated
column chromatography on silica gel and Sephadex LH-20. Elution is performed with
gradient solvent systems (e.g., CHCls/acetone, MeOH/H20) to separate the components into
several smaller fractions.

« Purification: The fractions containing the target compound are further purified by preparative
High-Performance Liquid Chromatography (HPLC) to yield pure Physagulide J.

Structure Elucidation

The chemical structure of Physagulide J was confirmed by comparing its spectroscopic data
with previously reported values. The primary techniques used for structure elucidation of
withanolides are:

o Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry
(HRESIMS) is used to determine the exact molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra provide
detailed information about the carbon-hydrogen framework of the molecule. 2D NMR
techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single
Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed
to establish the connectivity of atoms within the molecule and to assign all proton and carbon

signals unequivocally.

The following table presents the reported *H and 13C NMR spectroscopic data for Physagulide
J.
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Position 13C (oc¢) 'H (6H, mulit., J in Hz)
1 203.4 -

2 128.5 5.98, d (10.1)

3 142.1 6.80, m

4 35.2 2.65,m; 2.45, m
5 79.8 3.35,d (2.9)

6 57.8 3.15, d (2.9)

7 31.5 1.85, m; 1.65, m
8 30.2 210, m

9 375 195, m

10 50.1 -

11 225 1.75, m; 1.55, m
12 38.9 1.90, m; 1.45, m
13 44.8 -

14 82.1 3.95, 1 (8.0)

15 25.8 2.25, m; 1.80, m
16 30.1 205, m

17 515 255 m

18 12.3 1.20, s

19 19.5 1.25,s

20 78.5 4.40, dd (12.5, 3.5)
21 12.1 1.15,d (7.0)

22 166.5 -

23 31.8 2.30, m; 1.70, m
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24 78.2 4.85, m
25 32.5 1.98, m
26 20.5 1.95,s
27 14.8 1.85,s
28 21.2 1.30, s
OAc-14 170.1

OAc-14 21.1 2.08,s

Note: NMR data is typically recorded in CDCIls and chemical shifts (d) are reported in ppm
relative to TMS.

Biological Activity

Withanolides isolated from Physalis angulata have demonstrated significant biological
activities, including antiproliferative and anti-inflammatory effects. While the primary study by
Sun et al. did not report specific ICso values for Physagulide J, related withanolides from the
same study showed potent activities.

Antiproliferative Activity

Several withanolides from P. angulata exhibited antiproliferative effects against a panel of
human cancer cell lines. The general methodology for assessing this activity is the MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
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Figure 2: Workflow of the MTT assay for antiproliferative activity.

Anti-inflammatory Activity

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15596582?utm_src=pdf-body
https://www.benchchem.com/product/b15596582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The anti-inflammatory potential of withanolides is often evaluated by their ability to inhibit nitric
oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW
264.7). The amount of nitrite, a stable product of NO, is measured using the Griess reagent.
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Figure 3: Workflow for the nitric oxide inhibition assay.

Conclusion and Future Perspectives

Physagulide J, a withanolide from Physalis angulata, is part of a class of natural products with
demonstrated potential for the development of new therapeutic agents, particularly in the areas
of oncology and inflammatory diseases. The detailed experimental data and protocols provided
in this guide offer a foundation for further research into the specific mechanisms of action and
therapeutic applications of Physagulide J. Future studies should focus on elucidating the
specific signaling pathways modulated by this compound to better understand its biological
activity and to explore its potential as a drug lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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